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Compound of Interest

Compound Name: 6-TAMRA free acid

Cat. No.: B126143

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
storage, and application of 6-TAMRA (6-Carboxytetramethylrhodamine) free acid powder. This
document is intended for laboratory personnel, including researchers, scientists, and
professionals in the field of drug development, who work with this fluorescent dye.

Chemical and Physical Properties

6-TAMRA is a single isomer of carboxytetramethylrhodamine, a bright, orange-fluorescent dye
widely used for labeling peptides, proteins, and nucleic acids.[1][2] Its free acid form contains a
carboxylic acid group that can be conjugated to primary amines using carbodiimide chemistry.
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Property Value

Molecular Formula C25H22N205

Molecular Weight 430.45 g/mol [2]

Appearance Dark red to purple solid powder
Solubility Soluble in DMSO, DMF, and methanol.[2]
Excitation Maximum (Aex) ~553 nm[2]

Emission Maximum (Aem) ~575 nm[2]

Molar Extinction Coefficient (g) ~92,000 cm—*M~1[2]

Safety and Hazards

While extensive toxicological data for 6-TAMRA free acid is not available, it is crucial to handle
the compound with care, assuming it may be potentially hazardous. The GHS classification for
6-Carboxytetramethylrhodamine indicates that it may cause skin irritation, serious eye irritation,
and respiratory irritation.[3]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3][4]

Skin Contact: May cause skin irritation.[3]

Eye Contact: May cause serious eye irritation.[3]

Ingestion: May be harmful if swallowed.

It is important to note that the toxicological properties have not been thoroughly investigated.[5]
Therefore, appropriate personal protective equipment (PPE) should be worn at all times when
handling this compound.

Handling and Storage
Personal Protective Equipment (PPE)
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When handling 6-TAMRA free acid powder, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the powder outside of a chemical fume hood, a
NIOSH-approved respirator for dusts is recommended to avoid inhalation.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when weighing
or transferring the powder to minimize inhalation of dust.

e Avoid generating dust.
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Storage

o Store 6-TAMRA free acid powder at -20°C for long-term storage.[2]
o Keep the container tightly closed.
o Protect from light and moisture.[6]

Stock solutions of 6-TAMRA in anhydrous DMSO can be stored at -20°C for up to one month or
at -80°C for up to six months.[2] It is advisable to aliquot stock solutions to avoid repeated
freeze-thaw cycles.

Experimental Protocols

6-TAMRA free acid can be conjugated to primary amines on biomolecules through the
formation of an amide bond. This typically requires the activation of the carboxylic acid group
using a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC),
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often in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, to
enhance the efficiency of the reaction.

General Protocol for Conjugation of 6-TAMRA Free Acid
to a Protein using EDC/NHS Chemistry

This protocol provides a general guideline. The optimal conditions (e.g., molar ratios, reaction
time) may need to be determined empirically for each specific application.

Materials:

» 6-TAMRA free acid

o Protein to be labeled (in an amine-free buffer, e.g., MES or PBS)
o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

¢ Sulfo-NHS (N-hydroxysulfosuccinimide)

e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
 Activation Buffer (e.g., 0.1 M MES, 0.5 M NacCl, pH 6.0)

e Coupling Buffer (e.g., 0.1 M PBS, pH 7.2-7.5)

¢ Quenching Buffer (e.g., 1 M Tris-HCI, pH 8.5)

 Purification column (e.g., desalting column)

Procedure:

e Prepare Protein Solution: Dissolve the protein in the Coupling Buffer at a concentration of 1-
10 mg/mL.

» Prepare 6-TAMRA Stock Solution: Dissolve 6-TAMRA free acid in anhydrous DMF or DMSO
to a concentration of 10 mg/mL.
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e Prepare EDC and Sulfo-NHS Solutions: Immediately before use, prepare solutions of EDC
and Sulfo-NHS in the Activation Buffer.

o Activation of 6-TAMRA:
o In a microcentrifuge tube, combine the 6-TAMRA stock solution with the Activation Buffer.

o Add a molar excess of EDC and Sulfo-NHS to the 6-TAMRA solution. A 2- to 10-fold molar
excess of EDC and Sulfo-NHS over 6-TAMRA is a common starting point.

o Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic
acid.

o Conjugation to Protein:

o Add the activated 6-TAMRA solution to the protein solution. The molar ratio of dye to
protein should be optimized, but a starting point of 10:1 to 20:1 is often used.

o Incubate the reaction for 1-2 hours at room temperature, protected from light.

e Quenching the Reaction:
o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.
o Incubate for 15-30 minutes at room temperature.

 Purification:

o Remove the unreacted dye and byproducts by passing the reaction mixture through a
desalting column equilibrated with an appropriate storage buffer (e.g., PBS).

o Storage of the Conjugate: Store the purified labeled protein at 4°C for short-term storage or
at -20°C or -80°C for long-term storage. Protect from light.

Disposal

Dispose of 6-TAMRA free acid powder and any contaminated materials as hazardous
chemical waste. Rhodamine dyes are considered toxic and are a biohazard, particularly to
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aquatic life.[1] Do not dispose of them with household garbage or down the drain.[1] All waste,
including unused stock solutions, contaminated labware, and personal protective equipment,
should be collected in a designated, labeled hazardous waste container and disposed of
through an approved professional disposal service in accordance with local, state, and federal
regulations.[1]

Visualizations

The following diagrams illustrate key workflows and concepts related to the handling and
application of 6-TAMRA free acid.
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Workflow for Handling 6-TAMRA Free Acid Powder
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Safe handling workflow for 6-TAMRA powder.
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EDC/NHS Conjugation of 6-TAMRA Free Acid to a Primary Amine
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Chemical pathway for 6-TAMRA free acid conjugation.
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Experimental Workflow for Protein Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-TAMRA Free Acid Powder: A Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126143#safety-and-handling-of-6-tamra-free-acid-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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